Cas no 1216087-04-5 (1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol)

• Product Name: 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol
• CAS No: 1216087-04-5
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6045013
• PubChem ID: 65811419
• Update Time: 2025-07-22

1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol
• 1-Amino-2-(5-chloro-2-methoxy-phenyl)-propan-2-ol
• Benzenemethanol, α-(aminomethyl)-5-chloro-2-methoxy-α-methyl-
• AKOS015152367
• CS-0276137
• 1216087-04-5
• EN300-1985039

• Inchi： 1S/C10H14ClNO2/c1-10(13,6-12)8-5-7(11)3-4-9(8)14-2/h3-5,13H,6,12H2,1-2H3
• InChI Key： JVLJDKZGXSGSTO-UHFFFAOYSA-N
• SMILES： C(N)C(C1=CC(Cl)=CC=C1OC)(O)C

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol (CAS No. 1216087-04-5)

The compound 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol, identified by its CAS number 1216087-04-5, is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an amino group and a methoxyphenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its properties due to its relevance in medicinal chemistry and biochemical studies.

One of the key reasons for the growing attention toward 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol is its potential role in central nervous system (CNS) drug development. The presence of a chloro and methoxy substituent on the phenyl ring suggests possible interactions with neurotransmitter receptors, a hot topic in neuroscience research. Recent studies have highlighted the importance of such compounds in addressing neurological disorders, aligning with the current focus on brain health and cognitive enhancement.

From a synthetic chemistry perspective, CAS 1216087-04-5 offers versatility as a building block for more complex molecules. Its propan-2-ol backbone allows for further functionalization, making it valuable in organic synthesis and catalysis. This adaptability is particularly relevant in the context of green chemistry, where researchers seek sustainable methods to produce high-value compounds. The demand for eco-friendly synthesis routes has surged, and this compound could play a role in such innovations.

In the pharmaceutical industry, 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol is being investigated for its bioactivity and drug-like properties. Its molecular characteristics suggest potential applications in targeted therapy, a trending area in precision medicine. With the rise of personalized healthcare, compounds like this are gaining traction for their ability to interact with specific biological pathways. This aligns with frequent searches on drug mechanisms and therapeutic targets in scientific databases.

Another area of interest is the compound's physicochemical properties, such as solubility and stability, which are critical for formulation development. Researchers often inquire about structure-activity relationships (SAR) and molecular docking studies, which are essential for understanding how 1216087-04-5 interacts with biological systems. These topics are highly searched in academic and industrial circles, reflecting the compound's relevance in modern drug design.

The synthesis of 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol typically involves multi-step organic reactions, including amination and etherification. Optimizing these processes is a focus for chemists aiming to improve yields and reduce waste. This ties into broader discussions about process chemistry and scale-up challenges, common queries in pharmaceutical manufacturing forums.

Beyond its pharmaceutical potential, CAS 1216087-04-5 may also find applications in material science. Its aromatic and aliphatic components could contribute to the development of novel polymers or coatings. This interdisciplinary appeal makes it a compound of interest for researchers exploring advanced materials, another trending topic in scientific literature.

In summary, 1-amino-2-(5-chloro-2-methoxyphenyl)propan-2-ol (1216087-04-5) represents a multifaceted compound with promising applications in drug discovery, organic synthesis, and material innovation. Its structural features and functional groups make it a valuable subject for ongoing research, particularly in fields aligned with current scientific and industrial priorities. As interest in tailored therapeutics and sustainable chemistry grows, this compound is likely to remain a focus of cutting-edge studies.